![molecular formula C6H5BrN4S B1523538 5-Bromo-2-(1-methyl-1H-1,2,4-triazol-5-yl)thiazole CAS No. 1014983-33-5](/img/structure/B1523538.png)
5-Bromo-2-(1-methyl-1H-1,2,4-triazol-5-yl)thiazole
Overview
Description
“5-Bromo-2-(1-methyl-1H-1,2,4-triazol-5-yl)thiazole” is a chemical compound that contains a 1,2,4-triazole ring, which is a five-membered heterocyclic moiety . The compound also contains a thiazole ring and a bromine atom .
Synthesis Analysis
The synthesis of 1,2,4-triazole derivatives, including “this compound”, involves various synthetic routes . For instance, one pathway starts with the preparation of N-guanidinosuccinimide, which then reacts with amines under microwave irradiation .Molecular Structure Analysis
The molecular structure of “this compound” includes a 1,2,4-triazole ring and a thiazole ring, along with a bromine atom . The compound has a molecular weight of 245.10 .Scientific Research Applications
1. Organic Ionic Liquids and Benzoin Condensation
5-Bromo-2-(1-methyl-1H-1,2,4-triazol-5-yl)thiazole derivatives, such as 4- and 5-methyl thiazole, can be used to create organic ionic liquids (OILs). These OILs, when combined with triethylamine, are effective in promoting the benzoin condensation of benzaldehyde, a key reaction in organic synthesis (Davis & Forrester, 1999).
2. Bromination Mechanisms in Heterocycles
The bromination of thiazole derivatives, including this compound, offers insights into the orientation and mechanisms of electrophilic substitution in heterocycles. This research helps in understanding the reactivity patterns of such compounds in various chemical processes (Gol'dfarb, Gromova, & Belen’kii, 1986).
3. Antimicrobial Activity and Molecular Docking
Thiazole derivatives, including the 5-Bromo variant, have been synthesized and evaluated for their antimicrobial activity. Molecular modeling and docking studies of these compounds provide valuable insights for their potential use as antimicrobial agents (Althagafi, El‐Metwaly, & Farghaly, 2019).
4. Kinetics of Reaction with Piperdine
The kinetics of the reaction between bromo-N-methyl-tetrazoles, -trizoles, or -imidazoles and piperdine, which includes derivatives of this compound, have been measured. This study contributes to understanding the reactivity and stability of these compounds (Barlin, 1967).
Properties
IUPAC Name |
5-bromo-2-(2-methyl-1,2,4-triazol-3-yl)-1,3-thiazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrN4S/c1-11-5(9-3-10-11)6-8-2-4(7)12-6/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WATOFHSMGRCXRR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NC=N1)C2=NC=C(S2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrN4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30694830 | |
Record name | 5-(5-Bromo-1,3-thiazol-2-yl)-1-methyl-1H-1,2,4-triazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30694830 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1014983-33-5 | |
Record name | 5-(5-Bromo-1,3-thiazol-2-yl)-1-methyl-1H-1,2,4-triazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30694830 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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